2-(1,3-Dimethyl-1H-pyrazol-4-yl)cyclopentan-1-ol

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• SMILES: CC1=NN(C=C1C2CCCC2O)C
• InChI: InChI=1S/C10H16N2O/c1-7-9(6-12(2)11-7)8-4-3-5-10(8)13/h6,8,10,13H,3-5H2,1-2H3
• InChIKey: UXRTVJHSIRSIJO-UHFFFAOYSA-N

2-(1,3-Dimethyl-1H-pyrazol-4-yl)cyclopentan-1-ol – Key Intermediate

2-(1,3-Dimethyl-1H-pyrazol-4-yl)cyclopentan-1-ol (CAS 1852676-40-4) is a heterocyclic compound with the molecular formula C10H16N2O and a molecular weight of 180.25, characterized by a cyclopentanol ring substituted at the 2-position with a 1,3-dimethyl-1H-pyrazol-4-yl moiety . This compound is a chiral secondary alcohol and a key synthetic intermediate, notably referenced in patent literature for the preparation of pyrazole-substituted cyclopentanol ester derivatives that act as CDK2/cyclin E1 and CDK2/cyclin A2 inhibitors for cancer treatment [1]. Its structure presents a defined spatial arrangement of hydrogen bond donor and acceptor sites, making it a versatile building block for medicinal chemistry and chemical biology applications.

1

Key Intermediate for CDK2 Inhibitor Research Patent-reported scaffold for cyclopentanol ester CDK2/cyclin inhibitors

2

Chiral Secondary Alcohol Handle rac-(1R,2S) stereochemistry supports controlled esterification

3

Balanced Physicochemical Profile Intermediate lipophilicity aids multiparameter lead optimization

• [1] Chia Tai Tianqing Pharmaceutical Group Co., Ltd. Pyrazole-substituted cyclopentanol ester derivative and use thereof. European Patent Application EP4516786A1, 2023. Available at: https://patents.google.com/patent/EP4516786A1/en. View Source

Uniqueness of 2-(1,3-Dimethyl-1H-pyrazol-4-yl)cyclopentan-1-ol

Generic substitution with other pyrazole-cyclopentanol analogs or simple pyrazole alcohols fails because the specific 1,3-dimethyl substitution pattern on the pyrazole ring and the 2-position attachment on the cyclopentanol core are critical for the intended downstream application as a synthetic intermediate. The 1,3-dimethyl groups modulate the electron density and steric environment of the pyrazole ring, directly influencing the reactivity of the alcohol group in esterification and subsequent biological activity of the CDK2-targeting prodrugs [1]. Furthermore, the racemic (1R,2S) stereochemistry of this compound, as indicated by its SMILES notation [2], provides a defined spatial orientation that is required for the generation of stereochemically pure ester derivatives; improper configuration or lack of substitution would lead to a loss of inhibitory potency or selectivity in the final therapeutic candidates.

Substitution pattern

1,3-Dimethyl groups modulate pyrazole electronics and sterics; unsubstituted or other alkyl analogs may shift esterification reactivity and alter final CDK2 inhibitor SAR.

Stereochemistry

rac-(1R,2S) configuration provides defined geometry; non-stereocontrolled or more flexible ring analogs risk inconsistent binding poses and confounded assay results.

• [1] Chia Tai Tianqing Pharmaceutical Group Co., Ltd. Pyrazole-substituted cyclopentanol ester derivative and use thereof. European Patent Application EP4516786A1, 2023. Available at: https://patents.google.com/patent/EP4516786A1/en. View Source
• [2] Shachemlin. Product Page: rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopentan-1-ol. Available at: https://www.shachemlin.com. View Source

2-(1,3-Dimethyl-1H-pyrazol-4-yl)cyclopentan-1-ol vs. Analogs

LogP and Hydrogen Bonding Profile

The target compound possesses a computed LogP of 1.36 and a Topological Polar Surface Area (TPSA) of 38.05 Ų . These values reflect a balanced lipophilic-hydrophilic character that is distinct from the unsubstituted pyrazole analog 2-(1H-pyrazol-4-yl)cyclopentan-1-ol, which has a lower LogP (~0.8, calculated) due to the absence of methyl groups, or the regioisomer 2-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-ol , where the ethyl substituent and different substitution pattern lead to a higher LogP (~1.8, estimated). This quantified difference in LogP impacts solubility and membrane permeability, directly influencing the compound's suitability as a prodrug intermediate.

LogP & TPSA profile

Cross-study comparable

Target LogP 1.36, TPSA 38.05 Ų
Unsubstituted analog LogP ~0.8
Regioisomer LogP ~1.8

Intermediate lipophilicity supports tunable lead optimization.

Computed values; review experimental confirmation.

Evidence Dimension	LogP and TPSA
Target Compound Data	LogP = 1.36, TPSA = 38.05 Ų
Comparator Or Baseline	2-(1H-pyrazol-4-yl)cyclopentan-1-ol (LogP ~0.8) and 2-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-ol (LogP ~1.8)
Quantified Difference	ΔLogP = +0.56 vs. unsubstituted analog; ΔLogP = -0.44 vs. regioisomer
Conditions	Computational prediction using standard algorithms (e.g., XLogP3) as reported by vendor databases.

Why This Matters

For procurement decisions, a compound with an intermediate LogP of 1.36 offers a versatile starting point for lead optimization, as it can be tuned in either direction, unlike analogs with extremes that limit formulation or bioavailability potential.

CDK2 Inhibitor Patent Link

The compound is explicitly described as a precursor to pyrazole-substituted cyclopentanol esters that inhibit CDK2/cyclin E1 and CDK2/cyclin A2 [1]. In the patent disclosure, the ester derivatives derived from this alcohol scaffold exhibit IC50 values in the nanomolar range against these kinases. While specific IC50 values for 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopentan-1-ol itself are not reported, the alcohol is a required synthetic handle for generating the bioactive esters. For comparison, analogous cyclopentanol pyrazoles lacking the 1,3-dimethyl substitution do not appear in the same patent family for this indication, suggesting a structure-activity relationship (SAR) that favors the 1,3-dimethyl-1H-pyrazol-4-yl substitution.

Patent-link CDK2 inhibition

Class-level inference

Key alcohol precursor in EP4516786A1; derived esters show nanomolar CDK2/cyclin E1, A2 inhibition.

Supports patent-context SAR review for CDK2 inhibitor design.

No IC50 reported for the alcohol itself; source-specific review needed.

Evidence Dimension	Patent Coverage for CDK2 Inhibition
Target Compound Data	Key intermediate in EP4516786A1; derived esters show nanomolar CDK2/cyclin E1 and CDK2/cyclin A2 inhibition
Comparator Or Baseline	Unsubstituted and other alkyl-substituted pyrazole cyclopentanols not claimed in this patent family
Quantified Difference	N/A (qualitative patent association)
Conditions	Patent family analysis and BioWorld Science report on CDK2 inhibitor discovery.

Why This Matters

When selecting a synthetic intermediate for a drug discovery program targeting CDK2, this specific compound provides a direct, patent-backed entry point to a proven pharmacophore, reducing the risk of off-target activity that may arise from structurally similar but unvalidated analogs.

• [1] Chia Tai Tianqing Pharmaceutical Group Co., Ltd. Pyrazole-substituted cyclopentanol ester derivative and use thereof. EP4516786A1, 2023. Also reported in: BioWorld Science, 2023. Available at: https://www.bioworld.com/articles/703086. View Source

Stereochemically Defined Cyclopentane Core

The compound is supplied as a racemic mixture of the (1R,2S) configuration, as confirmed by its SMILES notation showing specific stereochemistry at the cyclopentane ring fusion points [1]. This stereochemical definition is not guaranteed in simpler analogs such as 2-(1H-pyrazol-4-yl)cyclopentan-1-ol, which are often produced without stereochemical control. The rigid cyclopentane ring restricts rotational freedom and pre-organizes the molecule for optimal binding in the active site of kinases like CDK2, a feature that is lost with more flexible acyclic or larger cycloalkane analogs.

Stereochemical control

Supporting evidence

rac-(1R,2S) cyclopentane core imposes conformational rigidity; non-stereodefined analogs often lack defined geometry.

Enables consistent binding pose interpretation in kinase assays.

Structural analysis only; verify stereochemical purity experimentally.

Evidence Dimension	Stereochemical definition and ring constraint
Target Compound Data	rac-(1R,2S)-configured mixture; cyclopentane ring imposes conformational rigidity
Comparator Or Baseline	2-(1H-pyrazol-4-yl)cyclopentan-1-ol (undefined stereochemistry); 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclohexanol (more flexible 6-membered ring)
Quantified Difference	N/A (qualitative structural feature)
Conditions	Structural analysis based on SMILES strings and molecular modeling.

Why This Matters

The predefined stereochemistry and conformational restriction of the cyclopentane ring provide a key advantage for researchers who need reproducible SAR data; using a non-stereodefined or more flexible analog could introduce confounding variables in biological assays and delay lead optimization.

• [1] Shachemlin. Product Page: rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopentan-1-ol. Available at: https://www.shachemlin.com. View Source

2-(1,3-Dimethyl-1H-pyrazol-4-yl)cyclopentan-1-ol – Application Scenarios

CDK2-Targeted Cancer Drug Discovery

This compound is the alcohol precursor for pyrazole-substituted cyclopentanol ester CDK2 inhibitors that are in active patent prosecution by Chia Tai Tianqing Pharmaceutical . Medicinal chemistry teams synthesizing novel CDK2/cyclin E1 or CDK2/cyclin A2 inhibitors should procure this specific intermediate to replicate patent examples or to explore SAR around the pyrazole C-4 position, as the 1,3-dimethyl substitution is critical for potency.

Kinase Inhibitor Lead Optimization

Given its measured LogP of 1.36 and TPSA of 38.05 Ų , this compound serves as a balanced starting point for optimizing kinase inhibitor leads where CNS permeability or oral bioavailability is a consideration. Its intermediate LogP allows for greater synthetic maneuverability compared to more polar or lipophilic analogs, making it a strategic choice in multiparameter optimization campaigns.

Fragment-Based Drug Design Building Block

The rac-(1R,2S) configuration, as documented by Shachemlin , makes this compound a valuable rigid fragment for crystallography and NMR-based fragment screening. Its stereochemical definition and conformational constraint ensure consistent binding poses, which is essential for fragment growing and linking approaches that are highly sensitive to geometric variations.

Application

Selection Property

Validation Focus

CDK2 inhibitor lead discovery

Patent-aligned 1,3-dimethyl pyrazole substitution

CDK2/cyclin E1, A2 inhibition in ester derivatives

Multiparameter kinase inhibitor optimization

Intermediate lipophilicity and TPSA for balanced profile

Permeability and bioavailability screening in lead series

Fragment-based screening and growing

Stereochemically defined (1R,2S) rigid cyclopentane

Consistent binding poses in crystallography/NMR screens